Cas no 625-77-4 (N-Acetyl Acetamide)

• Product Name: N-Acetyl Acetamide
• CAS No: 625-77-4
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD00008679
• CID: 82808
• PubChem ID: 24893988
• Update Time: 2025-04-18

N-Acetyl Acetamide Chemical and Physical Properties

Names and Identifiers

• Diacetamide
• diacetylamine
• N-acetylacetamide
• Acetamide,N-acetyl
• BISACETALAMINE
• CH3C(O)NHC(O)CH3
• Diacetyl-amin
• Dicetylamine
• N,N'-diacetamide
• N-Acetyl-acetamide
• Diacetamide(6CI,8CI)
• NSC 405639
• SCHEMBL97089
• NSC-405639
• Bisacetylamine
• N- Acetylacetamide
• Acetamide, N-acetyl-
• CS-0188389
• NSC405639
• 625-77-4
• DTXSID10211549
• D97387
• EINECS 210-910-1
• n-acetyl acetamide
• FT-0624584
• NCIOpen2_003809
• NS00022553
• CHEMBL18986
• MFCD00008679
• AKOS000121396
• Diacetamide, 97%
• AS-56342
• NN-Diacetylamine
• QSPL 004
• M3GE4E3PRK
• InChI=1/C4H7NO2/c1-3(6)5-4(2)7/h1-2H3,(H,5,6,7
• DB-080786
• SCHEMBL26163222
• DTXCID90134040
• Diacetamide; N-Acetylacetamide; Diacetylamine; NSC 405639
• DB-030109
• N-Acetyl Acetamide

• MDL： MFCD00008679
• Inchi： 1S/C4H7NO2/c1-3(6)5-4(2)7/h1-2H3,(H,5,6,7)
• InChI Key： ZSBDPRIWBYHIAF-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C)=O

Computed Properties

• Exact Mass: 101.04800
• Monoisotopic Mass: 101.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 85.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: White powder
• Density: 1.3846 (rough estimate)
• Melting Point: 75.5-76.5 °C (lit.)
• Boiling Point: 222-223 °C(lit.)
• Flash Point: 101.8°C
• Refractive Index: 1.4340 (estimate)
• PSA: 46.17000
• LogP: 0.05990
• Solubility: Not determined
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-Acetyl Acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides